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Compound of Interest

Compound Name: AG1557

Cat. No.: B1674302 Get Quote

For immediate safety and logistical guidance, researchers, scientists, and drug development

professionals must adhere to the following procedures for the proper disposal of AG1557, also

known as Tyrphostin AG-1557 (CAS Number: 189290-58-2). This guidance is intended to

supplement, not replace, institutional and regulatory protocols. Always consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

Waste Identification and Classification
AG1557, with the chemical name N-(3-iodophenyl)-6,7-dimethoxy-4-quinazolinamine, should

be treated as a hazardous chemical waste. Due to its nature as a bioactive compound (an

inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase), it requires careful

handling and disposal to prevent environmental contamination and potential biological effects.

Disposal Protocol
The disposal of AG1557 must be conducted in accordance with all applicable federal, state,

and local regulations. The following is a step-by-step guide for the proper disposal of this

compound:

Segregation: Do not mix AG1557 waste with other chemical waste streams unless explicitly

approved by your institution's EHS department. It should be collected and stored in a

dedicated, properly labeled hazardous waste container.

Containerization:
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Use a chemically compatible and leak-proof container for collecting AG1557 waste. The

original product container is often suitable for this purpose.

Ensure the container is in good condition with a secure screw-top cap.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "AG1557 (Tyrphostin AG-1557)" and the CAS number "189290-58-2".

Waste Accumulation:

Store the waste container in a designated satellite accumulation area within the laboratory.

Keep the container closed at all times, except when adding waste.

It is advisable to store the container in secondary containment to prevent spills.

Disposal Request:

Once the container is full or the waste is no longer being generated, arrange for its

disposal through your institution's hazardous waste management program.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

typically involves submitting an online form or contacting the EHS office directly.

Empty Containers:

Empty containers that once held AG1557 should be managed as hazardous waste.

Do not rinse the container into the sink. If rinsing is required for other purposes, the rinsate

must be collected and disposed of as hazardous waste.

Experimental Protocol for Waste Handling
While no specific experimental protocols for the disposal of AG1557 were found, a general

protocol for handling potent chemical compounds in a laboratory setting should be followed.

This includes:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling AG1557 and its waste.

Ventilation: Handle the compound and its waste in a well-ventilated area, preferably within a

chemical fume hood.

Spill Management: In the event of a spill, follow your laboratory's established spill cleanup

procedures for potent compounds. This generally involves absorbing the material with an

inert absorbent, collecting the contaminated material in a sealed container, and disposing of

it as hazardous waste.

Quantitative Data Summary
No specific quantitative data regarding disposal limits or concentrations for AG1557 were found

in the available resources. All quantities of AG1557 waste should be considered hazardous

and disposed of accordingly.

Parameter Value

Chemical Name
N-(3-iodophenyl)-6,7-dimethoxy-4-

quinazolinamine

Synonym Tyrphostin AG-1557

CAS Number 189290-58-2

Waste Classification Hazardous Chemical Waste

AG1557 Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AG1557.
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Start: AG1557 Waste Generation

Segregate AG1557 Waste

Use Labeled, Compatible Container

Store in Designated Satellite Accumulation Area

Keep Container Closed

Request Hazardous Waste Pickup from EHS

When container is full or waste is no longer generated

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of AG1557.

To cite this document: BenchChem. [Proper Disposal Procedures for AG1557 (Tyrphostin
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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